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Compound of Interest

Compound Name:
3-Bromo-2-ethoxy-6-

methylpyridine

CAS No.: 717843-50-0

Cat. No.: B11891938

Get Quote

3-Bromo-2-ethoxy-6-methylpyridine belongs to the class of halogenated and alkoxy-

substituted pyridines. These scaffolds are of high interest in pharmaceutical development due

to their versatile reactivity and ability to serve as key intermediates in the synthesis of complex

molecular architectures.[2][3] The strategic placement of bromo, ethoxy, and methyl groups

allows for a range of chemical transformations, making it a valuable building block for creating

novel therapeutic agents.[3]

It is crucial to distinguish this compound from its isomer, 3-Bromo-6-ethoxy-2-methylpyridine

(CAS No. 610278-93-8), as the differing substituent positions will influence reactivity and

potentially its toxicological profile.[4][5][6]

Table 1: Physicochemical Properties
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Property Value Source

Chemical Name
3-Bromo-2-ethoxy-6-
methylpyridine

-

CAS Number 717843-50-0 [1]

Molecular Formula C₈H₁₀BrNO [4]

Molecular Weight 216.08 g/mol [5][6]

| Appearance | Data not available; likely a solid or liquid. | Inferred |

Section 2: Predictive Hazard Assessment and GHS
Classification
In the absence of specific toxicological data, a hazard assessment must be conducted by

analyzing structurally related compounds. Analogs such as 2-Bromo-6-methylpyridine and 3-

Bromo-2-methylpyridine are known to cause skin, eye, and respiratory irritation and are harmful

if swallowed.[7][8] The presence of the bromo- and pyridine functional groups suggests a

potential for similar hazards.

Table 2: Predicted GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

| Specific Target Organ Toxicity | Category 3 | H335: May cause respiratory irritation |

Predicted Hazard Statements:

H302: Harmful if swallowed.[9]
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H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[8]

Predicted Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[8]

P264: Wash skin thoroughly after handling.[11]

P280: Wear protective gloves/eye protection/face protection.[10]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[8]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[10][11][12]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[12]

Section 3: Engineering Controls and Safe Handling
Protocols
The primary objective is to minimize all routes of exposure. Adherence to these protocols is

mandatory for ensuring operator safety and experimental integrity.

Engineering Controls:

Fume Hood: All manipulations of 3-Bromo-2-ethoxy-6-methylpyridine, including weighing,

transfers, and preparation of solutions, must be performed inside a certified chemical fume

hood to prevent inhalation of vapors or dust.

Ventilation: Ensure the laboratory is well-ventilated to maintain air quality.[7][12]

Safety Stations: An emergency eyewash station and safety shower must be readily

accessible and tested regularly.[13][14]
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Experimental Protocol for Handling:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Designate a

specific area within the fume hood for the procedure.

Weighing: If the compound is a solid, use a tared weigh boat or glass vial. Handle with care

to avoid generating dust. If it is a liquid, use a calibrated pipette or syringe for transfers.

Dissolution: Add the compound to the solvent slowly and stir to dissolve. If any exotherm is

noted, proceed with caution.

Post-Handling: After use, securely seal the container. Decontaminate the work area,

including the balance and any spatulas or glassware used.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[7]

Section 4: Personal Protective Equipment (PPE)
Requirements
A multi-layered PPE approach is required to create a reliable barrier against exposure.

Standard laboratory attire (long pants, closed-toe shoes) is assumed.

Table 3: Mandatory Personal Protective Equipment
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PPE Category Item
Specification and
Rationale

Eye and Face Protection Chemical Splash Goggles

Must conform to ANSI
Z87.1 or EN 166 standards.
[7][15] Goggles are
required to protect against
splashes and potential
vapors that can cause
serious eye irritation. A
face shield should be worn
over goggles during
procedures with a high
risk of splashing.[15][16]

Hand Protection Nitrile or Neoprene Gloves

Inspect gloves for any signs of

degradation or puncture before

use.[15] These materials offer

good resistance to a broad

range of chemicals. Latex

gloves are not recommended.

[15] For prolonged contact,

consider double-gloving.

Body Protection
Flame-Resistant Laboratory

Coat

A fully buttoned lab coat

protects the skin on the arms

and torso. Flame-resistant

material is recommended as a

general precaution when

working with organic

chemicals.

| Respiratory Protection | NIOSH/MSHA Approved Respirator | If engineering controls are

insufficient or during a large-scale spill, a respirator with an organic vapor cartridge is

necessary.[7] All respirator use must comply with a formal respiratory protection program. |

Section 5: Emergency Procedures and First Aid
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Immediate and correct response to an exposure is critical. All laboratory personnel must be

trained in these procedures.

First Aid Measures by Exposure Route:
Inhalation: Immediately move the affected person to fresh air.[12][17] If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate

medical attention.[18]

Skin Contact: Remove all contaminated clothing while flushing the affected area with copious

amounts of water for at least 15 minutes.[13][14] Use a safety shower for large-area contact.

[19] Seek medical attention if irritation develops or persists.[17][18]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open to ensure thorough rinsing.[13][17][19] Remove contact lenses if present and

easy to do.[12] It is imperative to seek immediate medical attention regardless of the

apparent severity.[19]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[17] Never give anything by

mouth to an unconscious person. Call a poison control center or seek immediate medical

attention.[17]
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Caption: Emergency First Aid Workflow for Chemical Exposure.

Section 6: Spill Management and Waste Disposal
A structured response to accidental releases is essential to mitigate hazards to personnel and

the environment.

Spill Response Protocol:
Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

Ventilate: Increase ventilation in the area, if safe to do so.

Control: Remove all sources of ignition.[18][20]
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Contain: For a small spill, use an inert absorbent material like sand, silica gel, or vermiculite

to contain the spill.[7] Do not use combustible materials like sawdust.

Collect: Wearing appropriate PPE, carefully scoop the absorbed material into a suitable

container for chemical waste.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Large Spills: For large spills, evacuate the area and contact the institution's environmental

health and safety (EHS) department immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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